Cas no 1227056-87-2 (Intermediate)

• Product Name: Intermediate
• CAS No: 1227056-87-2
• MF: C₁₈H₁₉ClF₃NO
• MW: 357.797774553299
• CID: 5530864
• PubChem ID: 46189894
• Update Time: 2025-05-20

Intermediate Chemical and Physical Properties

Names and Identifiers

• D11689
• Ampreloxetine hydrochloride
• Ampreloxetine hydrochloride [USAN]
• CHEMBL4594277
• 4-{2-[(2,4,6-Trifluorophenoxy)methyl]phenyl}piperidine hydrochloride (1:1)
• SCHEMBL2335619
• HY-107128
• 1227056-87-2
• Piperidine, 4-(2-((2,4,6-trifluorophenoxy)methyl)phenyl)-, hydrochloride (1:1)
• WC7U64G379
• 4-(2-((2,4,6-trifluorophenoxy)methyl)phenyl)piperidine hydrochloride
• Ampreloxetine hydrochloride (USAN)
• CS-0027385
• TD-9855 monohydrochloride
• TS-09462
• 4-(2-((2,4,6-TRIFLUOROPHENOXY)METHYL)PHENYL)PIPERIDINE HYDROCHLORIDE (1:1)
• UNII-WC7U64G379
• Ampreloxetine monohydrochloride
• Ampreloxetine (hydrochloride)
• 4-[2-[(2,4,6-trifluorophenoxy)methyl]phenyl]piperidine;hydrochloride
• TD-9855 HCl
• Intermediate

• Inchi： 1S/C18H18F3NO.ClH/c19-14-9-16(20)18(17(21)10-14)23-11-13-3-1-2-4-15(13)12-5-7-22-8-6-12;/h1-4,9-10,12,22H,5-8,11H2;1H
• InChI Key： RVUPIJWDTBFULZ-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1C1CCNCC1)OC1C(=CC(F)=CC=1F)F.Cl

Computed Properties

• Exact Mass: 357.1107264g/mol
• Monoisotopic Mass: 357.1107264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 352
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Additional information on Intermediate

Introduction to Compound CAS No. 1227056-87-2: An Essential Intermediate in Pharmaceutical Synthesis

The compound with the CAS number 1227056-87-2 is a vital intermediate in the field of pharmaceutical synthesis. This intermediate plays a crucial role in the development and production of various drugs, contributing to advancements in medical treatments and therapies. In this comprehensive introduction, we will delve into the chemical properties, applications, and recent research developments surrounding this compound.

Chemical Properties and Structure:

CAS No. 1227056-87-2 is a chemical compound that has gained significant attention due to its unique properties and versatile applications. The molecular formula of this compound is C14H14N2O3, and its molecular weight is approximately 258.27 g/mol. The compound features a complex structure with multiple functional groups, including amine and carboxylic acid functionalities, which contribute to its reactivity and utility in synthetic processes.

The physical properties of this intermediate include a melting point of around 145-147°C and a boiling point of approximately 300°C at standard pressure. It is generally soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), making it easy to handle in laboratory settings. These properties make it an ideal candidate for various synthetic transformations and reactions.

Applications in Pharmaceutical Synthesis:

The primary application of CAS No. 1227056-87-2 lies in its role as an intermediate in the synthesis of pharmaceutical compounds. This intermediate is particularly valuable in the production of drugs that target specific biological pathways, such as those involved in inflammation, cancer, and neurological disorders. Its ability to undergo selective functional group manipulations allows chemists to tailor the final drug molecules with high precision.

One notable example of its application is in the synthesis of anti-inflammatory drugs. Recent studies have shown that derivatives of this intermediate can effectively inhibit key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX). This has led to the development of new classes of non-steroidal anti-inflammatory drugs (NSAIDs) with improved efficacy and reduced side effects.

In the field of oncology, CAS No. 1227056-87-2 has been used as a building block for the synthesis of targeted cancer therapies. Research has demonstrated that compounds derived from this intermediate can selectively bind to specific receptors on cancer cells, leading to enhanced drug delivery and reduced toxicity to healthy tissues. This approach has shown promise in preclinical studies and is currently being explored for clinical applications.

Recent Research Developments:

The ongoing research on CAS No. 1227056-87-2 continues to uncover new possibilities for its use in pharmaceutical synthesis. A recent study published in the *Journal of Medicinal Chemistry* highlighted the potential of this intermediate in the development of novel antiviral agents. The researchers found that derivatives of this compound exhibit potent antiviral activity against a range of viruses, including influenza and herpes simplex virus (HSV). This discovery opens up new avenues for the treatment of viral infections, which remain a significant global health challenge.

Another area of active research involves the use of CAS No. 1227056-87-2 in the synthesis of prodrugs. Prodrugs are inactive precursors that are converted into active drugs within the body through metabolic processes. The ability to design prodrugs using this intermediate can enhance drug absorption, distribution, metabolism, and excretion (ADME) properties, leading to improved therapeutic outcomes.

Furthermore, computational studies have been conducted to predict the reactivity and stability of CAS No. 1227056-87-2 under various conditions. These studies provide valuable insights into the optimal synthetic routes for producing this intermediate, helping chemists optimize their processes for higher yields and purity levels.

Conclusion:

CAS No. 1227056-87-2, an essential intermediate, plays a pivotal role in pharmaceutical synthesis due to its unique chemical properties and versatile applications. From anti-inflammatory drugs to targeted cancer therapies and antiviral agents, this compound continues to drive innovation in drug development. As research progresses, it is likely that new applications and derivatives will emerge, further expanding its impact on healthcare and medicine.